Cas no 1781534-13-1 ((2-bromo-3,5-difluorophenyl)methyl(methyl)amine)

• Product Name: (2-bromo-3,5-difluorophenyl)methyl(methyl)amine
• CAS No: 1781534-13-1
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 5617416
• PubChem ID: 84044137
• Update Time: 2025-08-05

(2-bromo-3,5-difluorophenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 1781534-13-1
• EN300-29227624
• [(2-bromo-3,5-difluorophenyl)methyl](methyl)amine
• (2-bromo-3,5-difluorophenyl)methyl(methyl)amine

• Inchi： 1S/C8H8BrF2N/c1-12-4-5-2-6(10)3-7(11)8(5)9/h2-3,12H,4H2,1H3
• InChI Key： MXTSGWZVTPAJTO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CNC)F)F

Computed Properties

• Exact Mass: 234.98082g/mol
• Monoisotopic Mass: 234.98082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on (2-bromo-3,5-difluorophenyl)methyl(methyl)amine

Research Brief on (2-bromo-3,5-difluorophenyl)methyl(methyl)amine (CAS: 1781534-13-1) in Chemical Biology and Pharmaceutical Applications

The compound (2-bromo-3,5-difluorophenyl)methyl(methyl)amine (CAS: 1781534-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery. The compound's bromo- and difluoro-substituted aromatic ring, combined with its methylamine moiety, makes it a versatile intermediate for the development of novel bioactive molecules.

Recent studies have highlighted the role of (2-bromo-3,5-difluorophenyl)methyl(methyl)amine as a key building block in the synthesis of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which show promise in oncology applications. The compound's ability to undergo further functionalization, such as Suzuki-Miyaura cross-coupling reactions, has been exploited to create diverse libraries of potential drug candidates.

In addition to its synthetic utility, (2-bromo-3,5-difluorophenyl)methyl(methyl)amine has been investigated for its direct biological effects. Preliminary in vitro assays indicate that it exhibits moderate activity against certain cancer cell lines, possibly due to its interaction with cellular targets involved in apoptosis and cell cycle regulation. However, further mechanistic studies are required to elucidate its precise mode of action and optimize its pharmacological profile.

The compound's physicochemical properties, including its lipophilicity and metabolic stability, have also been characterized in recent pharmacokinetic studies. These investigations suggest that (2-bromo-3,5-difluorophenyl)methyl(methyl)amine possesses favorable drug-like properties, making it a promising scaffold for further optimization. Researchers are particularly interested in its potential to cross the blood-brain barrier, which could open new avenues for central nervous system (CNS) drug development.

Despite these promising findings, challenges remain in the clinical translation of (2-bromo-3,5-difluorophenyl)methyl(methyl)amine-derived compounds. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical evaluations. Nevertheless, the compound's versatility and the growing body of research supporting its applications underscore its importance in modern drug discovery pipelines.

In conclusion, (2-bromo-3,5-difluorophenyl)methyl(methyl)amine (CAS: 1781534-13-1) represents a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a bioactive molecule highlights its potential to contribute to the development of novel therapeutics. Future research should focus on expanding its applications, optimizing its biological activity, and advancing promising derivatives into clinical trials.